Cas no 2679939-88-7 (benzyl N-(3S)-3-fluorobutylcarbamate)

• Product Name: benzyl N-(3S)-3-fluorobutylcarbamate
• CAS No: 2679939-88-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5644893
• PubChem ID: 165940397
• Update Time: 2025-06-13

benzyl N-(3S)-3-fluorobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3S)-3-fluorobutyl]carbamate
• 2679939-88-7
• EN300-28274608
• benzyl N-(3S)-3-fluorobutylcarbamate

• Inchi： 1S/C12H16FNO2/c1-10(13)7-8-14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key： PMOQPRLWRDGXKU-JTQLQIEISA-N
• SMILES： F[C@@H](C)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3S)-3-fluorobutylcarbamate

Recent Advances in the Study of Benzyl N-(3S)-3-Fluorobutylcarbamate (CAS: 2679939-88-7)

Benzyl N-(3S)-3-fluorobutylcarbamate (CAS: 2679939-88-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This carbamate derivative, characterized by its unique fluorinated side chain, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrug strategies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

The synthesis of benzyl N-(3S)-3-fluorobutylcarbamate involves a multi-step process, starting from (3S)-3-fluorobutanol. Key steps include the introduction of the carbamate group via reaction with benzyl chloroformate under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient scale-up for preclinical studies. The stereochemistry at the 3-position has been confirmed to play a critical role in its biological activity, with the (S)-enantiomer demonstrating superior potency compared to its (R)-counterpart.

In terms of biological activity, benzyl N-(3S)-3-fluorobutylcarbamate has been investigated as a potential inhibitor of serine hydrolases, a class of enzymes implicated in numerous disease pathways. Preliminary in vitro studies have shown that this compound exhibits selective inhibition against specific isoforms, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the fluorine atom at the 3-position forms critical interactions with the enzyme's active site, contributing to its inhibitory potency. These findings have sparked interest in further structural modifications to enhance selectivity and reduce off-target effects.

Another area of active research involves the use of benzyl N-(3S)-3-fluorobutylcarbamate as a prodrug moiety. Its stability under physiological conditions and controlled release profile make it an attractive candidate for masking amine functionalities in drug molecules. Recent pharmacokinetic studies in animal models have demonstrated favorable absorption and distribution characteristics, with the carbamate linkage being cleaved by esterases in target tissues. This property has been leveraged in the design of novel drug delivery systems, particularly for compounds with poor bioavailability.

The safety profile of benzyl N-(3S)-3-fluorobutylcarbamate has also been evaluated in recent toxicology studies. Acute toxicity tests in rodents have shown no significant adverse effects at therapeutic doses, and genotoxicity assays have been negative. However, long-term exposure studies are still ongoing to fully assess its potential for chronic toxicity. These safety evaluations are crucial for determining the compound's suitability for further clinical development.

Looking ahead, researchers are exploring the potential of benzyl N-(3S)-3-fluorobutylcarbamate in combination therapies and as a building block for more complex pharmaceutical agents. Its modular structure allows for various modifications at both the benzyl and fluorobutyl moieties, enabling the creation of diverse analogs with tailored properties. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for neurological and metabolic disorders where modulation of serine hydrolase activity shows therapeutic promise.

In conclusion, benzyl N-(3S)-3-fluorobutylcarbamate represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug development. As research progresses, we anticipate seeing more detailed structure-activity relationship studies and advanced preclinical evaluations that will further elucidate its therapeutic potential. The compound's CAS number, 2679939-88-7, has become increasingly prominent in patent applications and research publications, signaling growing interest from both academic and industrial sectors.